![molecular formula C15H18N4O B361195 (1-methyl-1H-pyrazol-5-yl)(4-phenylpiperazin-1-yl)methanone CAS No. 489406-26-0](/img/structure/B361195.png)
(1-methyl-1H-pyrazol-5-yl)(4-phenylpiperazin-1-yl)methanone
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Description
“(1-methyl-1H-pyrazol-5-yl)(4-phenylpiperazin-1-yl)methanone” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The compound also contains a phenylpiperazine moiety, which is a class of chemical compounds containing a phenyl group bound to a piperazine ring .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The pyrazole ring and the phenylpiperazine moiety contribute to the complexity of the structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Some properties such as density, boiling point, vapor pressure, and others can be predicted based on the structure .Future Directions
Mechanism of Action
Target of Action
Similar compounds have been reported to target enzymes likedipeptidylpeptidase 4 (DPP4) and Nicotinamide phosphoribosyltransferase (NAMPT) . These enzymes play crucial roles in various biological processes, including metabolism and aging .
Mode of Action
For instance, if the target is an enzyme like DPP4 or NAMPT, the compound could potentially inhibit or enhance the enzyme’s activity, thereby affecting the biological processes that the enzyme is involved in .
Biochemical Pathways
If the compound targets enzymes like dpp4 or nampt, it could potentially affect pathways related toglucose metabolism (in the case of DPP4) or the NAD+ salvage pathway (in the case of NAMPT) .
Pharmacokinetics
Similar compounds have been reported to have good solubility in dmso and methanol , which could potentially impact their bioavailability.
Result of Action
If the compound acts on enzymes like dpp4 or nampt, it could potentially affect cellular processes related to glucose metabolism or nad+ salvage, respectively .
properties
IUPAC Name |
(2-methylpyrazol-3-yl)-(4-phenylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O/c1-17-14(7-8-16-17)15(20)19-11-9-18(10-12-19)13-5-3-2-4-6-13/h2-8H,9-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOHLINXBNXLLRQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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